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Compound of Interest

Compound Name: 2',6'-Dimethoxyacetophenone

Cat. No.: B105267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

2',6'-Dimethoxyacetophenone (CAS No. 2040-04-2). Adherence to these procedures is

critical for ensuring personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment
2',6'-Dimethoxyacetophenone is classified as a hazardous chemical that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Appropriate

personal protective equipment (PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side protection or a face

shield.[4][5]

Protects against dust particles

and potential splashes.

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves

for short-term protection).[5]

Prevents skin contact and

irritation.[1][2] Always inspect

gloves before use.

Body Protection
A fully buttoned laboratory

coat.[5]

Protects against accidental

skin contact with dust or spills.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is required if dust is

generated or engineering

controls are insufficient.[4][5]

Prevents inhalation of dust

which may cause respiratory

tract irritation.[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2',6'-Dimethoxyacetophenone is

provided below for easy reference.

Property Value

Molecular Formula C10H12O3[6][7][8]

Molecular Weight 180.20 g/mol [8]

Appearance
White to pale cream crystalline powder or solid.

[7]

Melting Point 68-70 °C[6][9]

Boiling Point 135-136 °C at 2 mmHg[6][9]

Storage Class 11 - Combustible Solids

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2MDNldHR2ZzJwZjdiYm01b3FtMzY5eTNhZGJsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc1XzY5OS04My0yXzIlMjclMkM2JTI3LURpaHlkcm94eWFjZXRvcGhlbm9uZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ1NzVfNjk5LTgzLTJfMiUyNyUyQzYlMjctRGloeWRyb3h5YWNldG9waGVub25lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--0d4b33b90217c5f2266a3ed6c947c841a19a6b2b/MetaSci_MSID575_699-83-2_2',6'-Dihydroxyacetophenone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dimethoxybenzaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dimethoxybenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14585&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.dk/store/msds?partNumber=10264520&countryCode=DK&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dimethoxybenzaldehyde.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2MDNldHR2ZzJwZjdiYm01b3FtMzY5eTNhZGJsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc1XzY5OS04My0yXzIlMjclMkM2JTI3LURpaHlkcm94eWFjZXRvcGhlbm9uZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ1NzVfNjk5LTgzLTJfMiUyNyUyQzYlMjctRGloeWRyb3h5YWNldG9waGVub25lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--0d4b33b90217c5f2266a3ed6c947c841a19a6b2b/MetaSci_MSID575_699-83-2_2',6'-Dihydroxyacetophenone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dimethoxybenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14585&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.dk/store/msds?partNumber=10264520&countryCode=DK&language=en
https://www.benchchem.com/product/b105267?utm_src=pdf-body
https://www.chembk.com/en/chem/%202',6'-Dimethoxyacetophenone
https://www.thermofisher.com/order/catalog/product/A16733.14
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2040042&Units=SI
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2040042&Units=SI
https://www.thermofisher.com/order/catalog/product/A16733.14
https://www.chembk.com/en/chem/%202',6'-Dimethoxyacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4699097.htm
https://www.chembk.com/en/chem/%202',6'-Dimethoxyacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4699097.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage:

Engineering Controls: Handle 2',6'-Dimethoxyacetophenone in a well-ventilated area. The

use of a chemical fume hood is recommended to minimize inhalation exposure.[4][10]

Ensure eyewash stations and safety showers are readily accessible.[1][4]

Safe Handling Practices:

Avoid contact with skin and eyes.[5][6]

Avoid the formation and inhalation of dust.[1][3][5]

Wash hands thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the handling area.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep away from incompatible materials such as strong oxidizing agents.[1][5]

Spill Management:

Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, sweep up the spilled solid material. Avoid generating

dust.[5]

Collect: Place the spilled material into a suitable, labeled, and closed container for disposal.

[1][2][5]

Decontaminate: Thoroughly clean the spill area.

Disposal Plan:

Waste Classification: 2',6'-Dimethoxyacetophenone and its containers must be treated as

hazardous waste.[11]
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Disposal Method: Dispose of the waste material in accordance with local, state, and federal

regulations.[5] Do not dispose of it down the drain or with regular trash.[10] The

recommended method of disposal is incineration in a licensed chemical incinerator.[10]

Contaminated Materials: Any labware or PPE contaminated with 2',6'-
Dimethoxyacetophenone should be collected in a dedicated, labeled hazardous waste

container.[10]

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[2][11] Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing contaminated clothing.[1][2][5] If skin irritation persists, seek medical attention.[2]

Inhalation: Move the person to fresh air.[1][2][11] If breathing is difficult, provide oxygen.

Seek medical attention if respiratory symptoms persist.[4]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate

medical attention.[1][2][5]

Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2',6'-
Dimethoxyacetophenone from receipt to disposal.
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Caption: Workflow for handling 2',6'-Dimethoxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.dk [fishersci.dk]

3. cdhfinechemical.com [cdhfinechemical.com]

4. sds.metasci.ca [sds.metasci.ca]

5. benchchem.com [benchchem.com]

6. chembk.com [chembk.com]

7. 2',6'-Dimethoxyacetophenone, 98% 25 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

8. 2',6'-Dimethoxyacetophenone [webbook.nist.gov]

9. 2',6'-Dimethoxyacetophenone | 2040-04-2 [chemicalbook.com]

10. benchchem.com [benchchem.com]

11. carlroth.com:443 [carlroth.com:443]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for 2',6'-
Dimethoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105267#personal-protective-equipment-for-handling-
2-6-dimethoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b105267?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA14585&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.dk/store/msds?partNumber=10264520&countryCode=DK&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1077472133_2,6-DIHYDROXYACETOPHENONE-CASNO-699-83-2-MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2MDNldHR2ZzJwZjdiYm01b3FtMzY5eTNhZGJsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc1XzY5OS04My0yXzIlMjclMkM2JTI3LURpaHlkcm94eWFjZXRvcGhlbm9uZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ1NzVfNjk5LTgzLTJfMiUyNyUyQzYlMjctRGloeWRyb3h5YWNldG9waGVub25lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--0d4b33b90217c5f2266a3ed6c947c841a19a6b2b/MetaSci_MSID575_699-83-2_2',6'-Dihydroxyacetophenone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dimethoxybenzaldehyde.pdf
https://www.chembk.com/en/chem/%202',6'-Dimethoxyacetophenone
https://www.thermofisher.com/order/catalog/product/A16733.14
https://www.thermofisher.com/order/catalog/product/A16733.14
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2040042&Units=SI
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4699097.htm
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_2_6_Dimethoxyphenol.pdf
https://www.carlroth.com/medias/SDB-5426-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI4ODl8YXBwbGljYXRpb24vcGRmfGFHWTVMMmd5WXk4NU1UZ3hNams0TWpZeU1EUTJMMU5FUWw4MU5ESTJYMGRDWDBWT0xuQmtaZ3w0ZDJlN2NlNjQyOGJmY2E5ZGU3YjFjMTY1ZDRhMDhjMTU1OTRlOTMxZjlhZmU4OWViYmM3ODVjODEyMzY2Yzdk
https://www.benchchem.com/product/b105267#personal-protective-equipment-for-handling-2-6-dimethoxyacetophenone
https://www.benchchem.com/product/b105267#personal-protective-equipment-for-handling-2-6-dimethoxyacetophenone
https://www.benchchem.com/product/b105267#personal-protective-equipment-for-handling-2-6-dimethoxyacetophenone
https://www.benchchem.com/product/b105267#personal-protective-equipment-for-handling-2-6-dimethoxyacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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